Cas no 1393563-43-3 (7-Methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 7-Methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1393563-43-3
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• MDL: MFCD22544205
• CID: 5605530
• PubChem ID: 72214716
• Update Time: 2025-10-23

7-Methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• AB77387
• 7-METHOXY-1,1-DIMETHYL-1,2,3,4-TETRAHYDROISOQUINOLINE
• EN300-8815150
• 1393563-43-3
• AT32891
• Isoquinoline, 1,2,3,4-tetrahydro-7-methoxy-1,1-dimethyl-
• 7-Methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline

• MDL： MFCD22544205
• Inchi： 1S/C12H17NO/c1-12(2)11-8-10(14-3)5-4-9(11)6-7-13-12/h4-5,8,13H,6-7H2,1-3H3
• InChI Key： CYKNXDKTJHNXLG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2CCNC(C)(C)C=2C=1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.982±0.06 g/cm3(Predicted)
• Boiling Point: 286.0±40.0 °C(Predicted)
• pka: 9.85±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 7-Methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline

Professional Introduction to Compound with CAS No. 1393563-43-3 and Product Name: 7-Methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline

The compound with the CAS number 1393563-43-3 and the product name 7-Methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to the tetrahydroisoquinoline class, a scaffold that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a methoxy group and dimethyl substitution at the 1-position, contribute to its unique pharmacological profile and make it a subject of intense research interest.

In recent years, there has been a growing emphasis on the development of novel bioactive molecules derived from tetrahydroisoquinoline derivatives. These compounds have shown promise in various preclinical studies as potential candidates for treating neurological disorders, cardiovascular diseases, and certain types of cancer. The 7-Methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline structure is particularly noteworthy due to its ability to interact with multiple biological targets. This polypharmacological activity is highly valued in drug discovery pipelines as it can lead to more effective therapeutic outcomes with fewer side effects.

The synthesis of 7-Methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline involves intricate organic transformations that highlight the expertise required in medicinal chemistry. The introduction of the methoxy group at the 7-position and the dimethyl substitution at the 1-position are critical steps that modulate the compound's pharmacokinetic properties. These modifications enhance solubility and metabolic stability while maintaining high binding affinity to biological receptors. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantiopurity.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. Tetrahydroisoquinoline derivatives have been extensively studied for their effects on neurotransmitter systems. The methoxy group in 7-Methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline is known to influence receptor binding affinity and metabolic pathways associated with dopamine and serotonin signaling. Recent studies have demonstrated that this compound exhibits significant neuroprotective properties in animal models of Parkinson's disease. The ability to modulate these pathways suggests that it could be a valuable tool in developing treatments for neurodegenerative conditions.

Furthermore, the structural motif of 7-Methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline has implications in oncology research. Preclinical data indicate that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The dimethyl group at the 1-position appears to enhance its ability to disrupt microtubule formation and induce apoptosis in tumor cells. These findings have prompted further investigation into its potential as an anticancer agent. Combination therapies involving this compound with other chemotherapeutic agents are being explored to improve treatment efficacy.

The pharmacokinetic profile of 7-Methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline is another area of active research. Studies have shown that this molecule exhibits favorable absorption rates and moderate bioavailability when administered orally. The methoxy group contributes to its stability in biological systems while allowing for efficient clearance through metabolic pathways. Understanding these pharmacokinetic properties is crucial for optimizing dosing regimens and minimizing potential adverse effects. Advanced computational modeling techniques have been utilized to predict how structural modifications will impact absorption distribution metabolism and excretion (ADME) profiles.

In conclusion,7-Methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline represents a promising candidate for further development in pharmaceutical applications. Its unique structural features make it a versatile tool for investigating neurological disorders,cancer treatments,and other therapeutic areas where tetrahydroisoquinoline derivatives are being explored.Breakthroughs in synthetic chemistry continue to enhance our ability to modify this scaffold for improved efficacy safety,and patient outcomes.The ongoing research into compounds like this underscores their importance as building blocks for next-generation drugs.